6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile

• IUPAC Name: 6-[4-[3-(pyrrolidine-1-carbonyl)piperidin-1-yl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H29N5O/c22-14-17-5-6-20(23-15-17)24-12-7-19(8-13-24)26-11-3-4-18(16-26)21(27)25-9-1-2-10-25/h5-6,15,18-19H,1-4,7-13,16H2
• InChI Key: IXAIBNURZITPOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C4=NC=C(C=C4)C#N
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile, also known as BPN14770, is a small molecule drug that has gained attention in recent years for its potential therapeutic applications.

Mechanism of Action

6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile is a selective inhibitor of phosphodiesterase-4D (PDE4D), an enzyme that plays a role in the regulation of cyclic adenosine monophosphate (cAMP) signaling in the brain. By inhibiting PDE4D, this compound increases cAMP levels, which in turn activates protein kinase A (PKA) and cAMP response element-binding protein (CREB). Activation of PKA and CREB has been shown to improve cognitive function and reduce amyloid beta accumulation in the brain.
Biochemical and Physiological Effects
In addition to its effects on cognitive function and amyloid beta accumulation, this compound has also been shown to have anti-inflammatory effects in the brain. In animal models of neuroinflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. Additionally, this compound has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of 6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile is its selectivity for PDE4D, which reduces the likelihood of off-target effects. Additionally, this compound has been shown to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, one limitation of this compound is its relatively short half-life, which may limit its effectiveness in chronic dosing regimens.

Future Directions

For 6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile research include further preclinical studies to investigate its potential therapeutic applications in neurological disorders, as well as clinical trials to assess its safety and efficacy in humans. Additionally, future research may focus on the development of analogs of this compound with improved pharmacokinetic properties and selectivity for PDE4D. Finally, this compound may also be studied for its potential applications in other areas of medicine, such as cancer and cardiovascular disease.

Synthesis Methods

6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile is synthesized through a multistep process that involves the reaction of several chemical intermediates. The synthesis begins with the reaction of 2-cyano-3-(4-pyridinyl)acrylonitrile with 1,4-bis(3-aminopropyl)piperazine to form the intermediate 6-[3-(pyridin-4-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile. This intermediate is then reacted with pyrrolidine-1-carboxylic acid to form the final product, this compound.

Scientific Research Applications

6-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]nicotinonitrile has been studied for its potential therapeutic applications in a variety of neurological disorders, including Alzheimer's disease, Fragile X syndrome, and autism spectrum disorders. In preclinical studies, this compound has been shown to improve cognitive function and reduce amyloid beta accumulation in the brain. Additionally, this compound has been shown to improve social behavior and reduce repetitive behavior in animal models of Fragile X syndrome and autism spectrum disorders.